3-[1-(3-Hydroxybutylamino)ethyl]benzenesulfonamide

• IUPAC Name: 3-[1-(3-hydroxybutylamino)ethyl]benzenesulfonamide
• InChI: InChI=1S/C12H20N2O3S/c1-9(15)6-7-14-10(2)11-4-3-5-12(8-11)18(13,16)17/h3-5,8-10,14-15H,6-7H2,1-2H3,(H2,13,16,17)
• InChI Key: IWWCMKXCZNNCHM-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNC(C)C1=CC(=CC=C1)S(=O)(=O)N)O
• Molecular Formula: C12H20N2O3S
• Molecular Weight: 272.37 g/mol

Description

3-[1-(3-Hydroxybutylamino)ethyl]benzenesulfonamide, also known as BES-HB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a sulfonamide derivative that is commonly used in biochemistry and biotechnology research. This compound has a wide range of applications in various scientific fields, including drug discovery, protein purification, and enzyme studies.

Mechanism of Action

3-[1-(3-Hydroxybutylamino)ethyl]benzenesulfonamide acts as a sulfonamide group donor in biochemical reactions. It can form hydrogen bonds with proteins and enzymes, stabilizing their structure and function. This compound also has a high affinity for hydrophobic compounds, which allows it to solubilize these compounds and improve their bioavailability.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can stabilize the structure and function of proteins and enzymes, which can improve their activity and specificity. This compound can also improve the solubility and bioavailability of hydrophobic compounds, which can enhance their therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[1-(3-Hydroxybutylamino)ethyl]benzenesulfonamide is its ability to stabilize proteins and enzymes, which can improve their activity and specificity. It can also solubilize hydrophobic compounds, which can enhance their bioavailability. However, this compound has some limitations, including its potential to interfere with certain biochemical assays and its limited stability under certain conditions.

Future Directions

There are several potential future directions for research involving 3-[1-(3-Hydroxybutylamino)ethyl]benzenesulfonamide. One area of interest is the development of new drug delivery systems using this compound as a solubilizer. Another area of interest is the use of this compound in the development of new enzyme-based assays. Additionally, further research is needed to explore the potential applications of this compound in drug discovery research and protein engineering.

Synthesis Methods

The synthesis of 3-[1-(3-Hydroxybutylamino)ethyl]benzenesulfonamide involves the reaction of 3-aminopropylsulfonamide with 3-bromobutan-1-ol. This reaction takes place in the presence of a base, such as potassium carbonate, and an organic solvent, such as dimethylformamide. The resulting product is then purified using chromatography techniques to obtain pure this compound.

Scientific Research Applications

3-[1-(3-Hydroxybutylamino)ethyl]benzenesulfonamide has been widely used in scientific research due to its unique properties. It is commonly used as a buffer in protein purification and enzyme studies. It is also used as a stabilizer for proteins and enzymes, as well as a solubilizer for hydrophobic compounds. This compound has also been used in the development of drug delivery systems and in drug discovery research.